Cas no 56266-83-2 (1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(3-methylphenoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(3-methylphenoxy)-
• CAS No: 56266-83-2
• MF: C₁₅H₇Cl₃N₂O
• MW: 337.587880373001
• CID: 349379
• PubChem ID: 71444774
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(3-methylphenoxy)-
• 3,4,6-trichloro-5-(3-methylphenoxy)benzene-1,2-dicarbonitrile
• DTXSID50853528
• 56266-83-2

• Inchi： 1S/C15H7Cl3N2O/c1-8-3-2-4-9(5-8)21-15-13(17)11(7-20)10(6-19)12(16)14(15)18/h2-5H,1H3
• InChI Key： YSXNOMKBLNFSKK-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C#N)C(=C(C=1OC1=CC=CC(C)=C1)Cl)Cl

Computed Properties

• Exact Mass: 335.96261
• Monoisotopic Mass: 335.962396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81